![molecular formula C15H19NO2 B1480939 Methyl 3-benzyl-3-azabicyclo[3.2.0]heptane-1-carboxylate CAS No. 2098137-34-7](/img/structure/B1480939.png)
Methyl 3-benzyl-3-azabicyclo[3.2.0]heptane-1-carboxylate
Overview
Description
“Methyl 3-benzyl-3-azabicyclo[3.2.0]heptane-1-carboxylate” is a complex organic compound . It belongs to the class of organic compounds known as penicillins . The IUPAC name of this compound is "methyl (1R,5R)-3-benzyl-3-azabicyclo [3.2.0]heptane-1-carboxylate" .
Molecular Structure Analysis
The InChI code for this compound is "1S/C15H19NO2/c1-18-14(17)15-8-7-13(15)10-16(11-15)9-12-5-3-2-4-6-12/h2-6,13H,7-11H2,1H3/t13-,15-/m0/s1" . This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and the stereochemistry.Scientific Research Applications
Synthesis of Tropane Alkaloids
The compound serves as a precursor in the enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold , which is central to the family of tropane alkaloids . These alkaloids have a wide array of biological activities, making the synthesis highly valuable for medicinal chemistry.
Mechanistic Studies in Organic Synthesis
Research has been conducted on the diastereoselective formation of this compound through a catalyst-free multistep reaction. Theoretical studies, such as DFT calculations, help understand the reaction mechanisms, which is crucial for developing new synthetic methodologies .
Development of Stereoselective Synthetic Methods
The compound’s structure allows for the exploration of stereochemical control in synthetic processes. This is particularly important for creating pharmaceuticals with the correct chiral configuration, which can have significant implications for drug efficacy and safety .
Multicomponent Reactions (MCRs)
Methyl 3-benzyl-3-azabicyclo[3.2.0]heptane-1-carboxylate can be used in MCRs to produce complex and densely functionalized molecules. These reactions are strategic for one-pot synthesis, offering efficiency and versatility in organic chemistry .
Study of Strained Bicyclic Structures
The compound represents a class of highly strained bicyclic structures. Studying its formation and stability can provide insights into strain release and its effects on reaction pathways, which is a topic of interest in physical organic chemistry .
Pharmaceutical Research and Drug Design
Due to its structural similarity to natural alkaloids, this compound can be used as a scaffold for drug design. Its bicyclic structure is particularly relevant for the design of central nervous system (CNS) drugs, where such frameworks are often found .
properties
IUPAC Name |
methyl 3-benzyl-3-azabicyclo[3.2.0]heptane-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO2/c1-18-14(17)15-8-7-13(15)10-16(11-15)9-12-5-3-2-4-6-12/h2-6,13H,7-11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RRJBIWLHSMLLKD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C12CCC1CN(C2)CC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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